2-amino-4-methyl-5-[(4-methylphenyl)sulfonyl]-3-thiophenecarbonitrile

• IUPAC Name: 2-amino-4-methyl-5-(4-methylphenyl)sulfonylthiophene-3-carbonitrile
• InChI: InChI=1S/C13H12N2O2S2/c1-8-3-5-10(6-4-8)19(16,17)13-9(2)11(7-14)12(15)18-13/h3-6H,15H2,1-2H3
• InChI Key: ZJTINSDCMDWFQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C(C(=C(S2)N)C#N)C
• Molecular Formula: C13H12N2O2S2
• Molecular Weight: 292.4 g/mol

Description

2-amino-4-methyl-5-[(4-methylphenyl)sulfonyl]-3-thiophenecarbonitrile, also known as AMT, is a chemical compound that has been studied for its potential applications in scientific research. This compound belongs to the class of thienyl-containing compounds, which have been shown to have various biological activities.

Mechanism of Action

The exact mechanism of action of 2-amino-4-methyl-5-[(4-methylphenyl)sulfonyl]-3-thiophenecarbonitrile is not fully understood, but it is thought to act as a partial agonist at serotonin receptors, particularly the 5-HT2A receptor. This receptor is involved in the regulation of mood, cognition, and perception, and has been implicated in various psychiatric disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including alterations in brain activity, changes in heart rate and blood pressure, and alterations in body temperature. These effects are thought to be mediated by the compound's activity at serotonin receptors.

Advantages and Limitations for Lab Experiments

One advantage of using 2-amino-4-methyl-5-[(4-methylphenyl)sulfonyl]-3-thiophenecarbonitrile in lab experiments is its high potency and selectivity for serotonin receptors, which allows for precise manipulation of these systems. However, one limitation is the potential for off-target effects, as the compound may interact with other receptors or enzymes in the body.

Future Directions

There are several potential future directions for research on 2-amino-4-methyl-5-[(4-methylphenyl)sulfonyl]-3-thiophenecarbonitrile. One area of interest is the development of more selective and potent compounds that target specific serotonin receptor subtypes. Additionally, the use of this compound in animal models of psychiatric disorders may provide valuable insights into the underlying mechanisms of these conditions. Finally, the development of novel therapeutic agents based on the structure of this compound may have clinical applications in the treatment of psychiatric and neurological disorders.

Scientific Research Applications

2-amino-4-methyl-5-[(4-methylphenyl)sulfonyl]-3-thiophenecarbonitrile has been investigated for its potential applications in various scientific research fields, including medicinal chemistry, neuroscience, and pharmacology. It has been shown to have activity as a serotonin receptor agonist, which may have implications for the treatment of certain psychiatric disorders.